![molecular formula C21H25ClN4O3S B2595078 N-(3-(dimethylamino)propyl)-N-(5,6-dimethylbenzo[d]thiazol-2-yl)-3-nitrobenzamide hydrochloride CAS No. 1215755-43-3](/img/structure/B2595078.png)
N-(3-(dimethylamino)propyl)-N-(5,6-dimethylbenzo[d]thiazol-2-yl)-3-nitrobenzamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-(dimethylamino)propyl)-N-(5,6-dimethylbenzo[d]thiazol-2-yl)-3-nitrobenzamide hydrochloride is a useful research compound. Its molecular formula is C21H25ClN4O3S and its molecular weight is 448.97. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antitumor Evaluation
N-(3-(dimethylamino)propyl)-N-(5,6-dimethylbenzo[d]thiazol-2-yl)-3-nitrobenzamide hydrochloride and its derivatives demonstrate notable antitumor properties. Research has shown that these compounds exhibit cytostatic activities against various malignant human cell lines, including cervical, breast, colon, and laryngeal carcinoma, along with normal human fibroblast cell lines (Racané et al., 2006).
Hypoxia-Selective Cytotoxicity
These compounds also serve as hypoxia-selective cytotoxins. They have been found to exhibit selective toxicity towards hypoxic cells, which is a characteristic beneficial in targeting tumor cells in low oxygen environments (Palmer et al., 1996).
Gastrointestinal Motility Stimulation
Some derivatives, like itopride hydrochloride, have been studied for their effects on gastrointestinal motility. Itopride, for instance, has shown promising results in stimulating contractile activity in the gastrointestinal tract, suggesting potential therapeutic use in functional bowel disorders (Tsubouchi et al., 2003).
Synthesis and Structural Studies
Research into the synthesis and structural characteristics of related compounds, such as chlorantraniliprole, has been conducted to understand their chemical behavior and potential applications (Yi-fen et al., 2010). These studies are crucial for the development of new drugs and materials.
Reductive Chemistry Exploration
The reductive chemistry of similar hypoxia-selective cytotoxins has been explored to understand their reduction mechanisms and the formation of toxic products, which is vital for comprehending their antitumor activity (Palmer et al., 1995).
Spectroscopic and Structural Characterisation
Spectroscopic and structural characterisation of related nitrobenzamide compounds has been undertaken, combining experimental and theoretical approaches. This includes studies on molecular geometries, vibrational frequencies, and molecular electrostatic potential (Arslan et al., 2015).
Antibacterial and Antifungal Activities
Research has demonstrated the antibacterial and antifungal activities of certain nitrobenzamide derivatives. These studies highlight the potential for these compounds in antimicrobial applications (Chandrakantha et al., 2014).
Properties
IUPAC Name |
N-[3-(dimethylamino)propyl]-N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-3-nitrobenzamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N4O3S.ClH/c1-14-11-18-19(12-15(14)2)29-21(22-18)24(10-6-9-23(3)4)20(26)16-7-5-8-17(13-16)25(27)28;/h5,7-8,11-13H,6,9-10H2,1-4H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXJQCVLKULAEQW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1C)SC(=N2)N(CCCN(C)C)C(=O)C3=CC(=CC=C3)[N+](=O)[O-].Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25ClN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.